N,N-diethyl-2-(3-methyl-2-oxo-2,3-dihydro-1H-benzimidazol-1-yl)acetamide

• IUPAC Name: N,N-diethyl-2-(3-methyl-2-oxobenzimidazol-1-yl)acetamide
• InChI: InChI=1S/C14H19N3O2/c1-4-16(5-2)13(18)10-17-12-9-7-6-8-11(12)15(3)14(17)19/h6-9H,4-5,10H2,1-3H3
• InChI Key: STFHZBFLWBFZSF-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)CN1C2=CC=CC=C2N(C1=O)C
• Molecular Formula: C14H19N3O2
• Molecular Weight: 261.32 g/mol

Description

N,N-diethyl-2-(3-methyl-2-oxo-2,3-dihydro-1H-benzimidazol-1-yl)acetamide, also known as DEOA, is a chemical compound that has been widely used in scientific research. It is a potent inhibitor of the enzyme poly(ADP-ribose) polymerase-1 (PARP-1), which plays a crucial role in DNA repair and cell survival.

Mechanism of Action

N,N-diethyl-2-(3-methyl-2-oxo-2,3-dihydro-1H-benzimidazol-1-yl)acetamide acts as a competitive inhibitor of PARP-1 by binding to its catalytic domain. This prevents PARP-1 from catalyzing the transfer of ADP-ribose units to target proteins, which is a crucial step in DNA repair. As a result, the accumulation of DNA damage leads to cell death or senescence.
Biochemical and Physiological Effects:
N,N-diethyl-2-(3-methyl-2-oxo-2,3-dihydro-1H-benzimidazol-1-yl)acetamide has been shown to induce DNA damage and cell death in cancer cells, making it a potential therapeutic agent for cancer treatment. It has also been shown to have anti-inflammatory properties and to protect against oxidative stress. However, its effects on normal cells and tissues are still not fully understood.

Advantages and Limitations for Lab Experiments

N,N-diethyl-2-(3-methyl-2-oxo-2,3-dihydro-1H-benzimidazol-1-yl)acetamide is a potent and selective inhibitor of PARP-1, which makes it a valuable tool for studying the role of PARP-1 in cellular processes. However, its use in lab experiments is limited by its toxicity and instability, which can affect the accuracy and reproducibility of the results.

Future Directions

There are several future directions for research on N,N-diethyl-2-(3-methyl-2-oxo-2,3-dihydro-1H-benzimidazol-1-yl)acetamide. One direction is to develop more stable and less toxic analogs of N,N-diethyl-2-(3-methyl-2-oxo-2,3-dihydro-1H-benzimidazol-1-yl)acetamide that can be used in lab experiments and potentially in clinical settings. Another direction is to investigate the role of PARP-1 in other cellular processes and diseases, such as neurodegeneration and cardiovascular disease. Finally, the development of combination therapies that target PARP-1 and other cellular pathways may lead to more effective treatments for cancer and other diseases.

Synthesis Methods

N,N-diethyl-2-(3-methyl-2-oxo-2,3-dihydro-1H-benzimidazol-1-yl)acetamide can be synthesized using a multistep process that involves the reaction of 3-methyl-2-oxo-2,3-dihydro-1H-benzimidazole with diethylamine and acetyl chloride. The resulting product is then purified through recrystallization and characterized using various spectroscopic techniques.

Scientific Research Applications

N,N-diethyl-2-(3-methyl-2-oxo-2,3-dihydro-1H-benzimidazol-1-yl)acetamide has been extensively used in scientific research to study the role of PARP-1 in various cellular processes. It has been shown to be effective in inhibiting PARP-1 activity in vitro and in vivo, and has been used to investigate the role of PARP-1 in DNA repair, apoptosis, inflammation, and cancer.